Cas no 597552-98-2 (2-Naphthalenol, 1-(4-chloro-1-phthalazinyl)-)

• Product Name: 2-Naphthalenol, 1-(4-chloro-1-phthalazinyl)-
• CAS No: 597552-98-2
• MF: C₁₈H₁₁ClN₂O
• MW: 306.74574303627
• CID: 337381
• PubChem ID: 135442275
• Update Time: 2025-04-19

2-Naphthalenol, 1-(4-chloro-1-phthalazinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, 1-(4-chloro-1-phthalazinyl)-
• 1-(4-chloro-2H-phthalazin-1-ylidene)naphthalen-2-one
• SCHEMBL3079028
• 597552-98-2
• MHLWCGOXJUKAGK-UHFFFAOYSA-N
• 1-(4-Chlorophthalazin-1(2H)-ylidene)naphthalen-2(1H)-one
• 1-(4-Chlorophthalazin-1-yl)-naphthalen-2-ol
• DTXSID60851575

• Inchi： 1S/C18H11ClN2O/c19-18-14-8-4-3-7-13(14)17(20-21-18)16-12-6-2-1-5-11(12)9-10-15(16)22/h1-10,22H
• InChI Key： MHLWCGOXJUKAGK-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=C(C2=C(C=CC3C=CC=CC2=3)O)N=N1

Computed Properties

• Exact Mass: 306.05613
• Monoisotopic Mass: 306.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46Ų

Experimental Properties

• PSA: 46.01